Cas no 328086-61-9 ((2E,4S)-4-Amino-5-(3S)-2-oxo-3-pyrrolidinyl-2-pentenoic Acid Ethyl Ester)

• Product Name: (2E,4S)-4-Amino-5-(3S)-2-oxo-3-pyrrolidinyl-2-pentenoic Acid Ethyl Ester
• CAS No: 328086-61-9
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 1062827
• PubChem ID: 11042424
• Update Time: 2025-10-12

(2E,4S)-4-Amino-5-(3S)-2-oxo-3-pyrrolidinyl-2-pentenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (2E,4S)-4-Amino-5-[(3S)-2-oxo-3-pyrrolidinyl]-2-pentenoic Acid Ethyl Ester
• (S,E)-Ethyl 4-amino-5-((S)-2-oxopyrrolidin-3-yl)pent-2-enoate
• DB-309727
• 2-Pentenoic acid, 4-amino-5-[(3S)-2-oxo-3-pyrrolidinyl]-, ethyl ester, (2E,4S)-
• Ethyl (E,4S)-4-amino-5-[(3S)-2-oxopyrrolidin-3-yl]pent-2-enoate
• 328086-61-9
• (2E,4S)-4-Amino-5-(3S)-2-oxo-3-pyrrolidinyl-2-pentenoic Acid Ethyl Ester

• Inchi： 1S/C11H18N2O3/c1-2-16-10(14)4-3-9(12)7-8-5-6-13-11(8)15/h3-4,8-9H,2,5-7,12H2,1H3,(H,13,15)/b4-3+/t8-,9+/m0/s1
• InChI Key： NLFHTKSVKMJEGA-DXMIZCBPSA-N
• SMILES： O=C1[C@H](C[C@@H](/C=C/C(=O)OCC)N)CCN1

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.4Ų

Additional information on (2E,4S)-4-Amino-5-(3S)-2-oxo-3-pyrrolidinyl-2-pentenoic Acid Ethyl Ester

(2E,4S)-4-Amino-5-(3S)-2-oxo-3-pyrrolidinyl-2-pentenoic Acid Ethyl Ester

The compound with CAS No. 328086-61-9, known as (2E,4S)-4-Amino-5-(3S)-2-oxo-3-pyrrolidinyl-2-pentenoic Acid Ethyl Ester, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a promising candidate for various biological applications. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of therapies targeting specific enzyme activities and cellular pathways.

The molecular structure of this compound is characterized by a pentenoic acid backbone with an ethyl ester group at the terminal position. The (2E) configuration of the double bond introduces steric and electronic effects that influence its interaction with biological targets. Additionally, the presence of an amino group at the 4th position and a pyrrolidinyl moiety at the 5th position adds complexity to its structure, potentially enhancing its bioavailability and target specificity. The stereochemistry at the 4S and 3S positions further contributes to its unique pharmacokinetic properties.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. Novel synthetic routes have been explored, including enantioselective catalysis and asymmetric induction techniques, which have significantly enhanced the efficiency of its production. These advancements have made it possible to scale up the synthesis of this compound for preclinical studies.

In terms of biological activity, this compound has shown promising results in vitro assays targeting key enzymes involved in metabolic disorders and neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit specific kinases and modulate receptor activity, suggesting its potential as a therapeutic agent. Furthermore, recent investigations into its pharmacokinetic profile have revealed favorable absorption and distribution characteristics, making it a strong candidate for further development.

The application of advanced computational chemistry tools has also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have shed light on its electronic properties and reactivity. These computational approaches have complemented experimental findings, enabling researchers to refine its structure for improved efficacy.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials. The integration of cutting-edge technologies such as CRISPR-Cas9 for gene editing and machine learning for predictive modeling will undoubtedly enhance our understanding of its therapeutic potential.

In conclusion, (2E,4S)-4-Amino-5-(3S)-2-oxo-3-pyrrolidinyl-2-pentenoic Acid Ethyl Ester represents a compelling example of how structural complexity can be harnessed to design innovative therapeutic agents. With ongoing research and development efforts, this compound holds great promise in advancing the field of medicinal chemistry and contributing to the discovery of novel treatments for challenging diseases.